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Compound of Interest

Compound Name: Dantrolene Na

Cat. No.: B1662880 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dantrolene Sodium. Adherence to these procedures

is vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Dantrolene Sodium is a hazardous substance that requires careful handling to prevent

exposure. It is suspected of causing genetic defects, cancer, and reproductive harm, and may

cause organ damage through prolonged or repeated exposure.[1] It is also harmful if

swallowed.[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Eye Protection
Chemical safety goggles or a

face shield

Must be worn whenever there

is a risk of splashing or dust

generation to protect the eyes

and face.[3][4]

Hand Protection Impervious gloves

Nitrile or latex gloves are

recommended. Double gloving

should be considered.[5][6]

Contaminated gloves should

be replaced immediately.

Body Protection
Laboratory coat or disposable

coveralls

A lab coat is suitable for

handling small quantities. For

larger amounts, a low-

permeability disposable

coverall is recommended.[5]

Clothing should be buttoned at

the collar and cuffs.

Respiratory Protection N-95 or N-100 particle mask

Required for activities that may

generate dust.[4] For large

spills, a chemical cartridge-

type respirator may be

necessary.[4][7]

Toxicological Data
The following table summarizes the key toxicological data for Dantrolene Sodium.
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Toxicity Data Value Species

Oral LD50 7432 mg/kg Rat

Oral LD50 1188 mg/kg Mouse

Oral LDLO 600 mg/kg Woman

Intraperitoneal LD50 413 mg/kg Rat

Intraperitoneal LD50 534 mg/kg Mouse

Subcutaneous LD50 >16000 mg/kg Rat

Intravenous LD50 >50 mg/kg Rat

LD50: Lethal Dose, 50%;

LDLO: Lowest Published

Lethal Dose[1][8]

Handling and Storage Protocols
Safe Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6][9]

Ventilation: Always handle Dantrolene Sodium in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation of dust.[5][7]

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and

contact with skin and eyes.[5]

Minimize Dust: Minimize dust generation and accumulation during handling.[7][10]

Personal Hygiene: Do not eat, drink, or smoke in areas where Dantrolene Sodium is

handled.[2][11] Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[2][8]

Storage Conditions:
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Store in a cool, dry, and well-ventilated area.[3][8]

Keep the container tightly sealed to prevent contamination and exposure.[3][9]

Store away from incompatible materials and direct sunlight.[2][8]

Spill and Disposal Procedures
Spill Management:

Evacuate: In case of a significant spill, evacuate non-essential personnel from the area.[7]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[2][8]

Clean-up:

Dry Spills: For small spills, use a damp cloth or a vacuum cleaner equipped with a HEPA

filter to clean up the material, avoiding dust generation.[2][7] For larger spills, wear

appropriate PPE, including respiratory protection, and collect the material into a labeled

container for disposal.[7][8]

Liquid Spills: Absorb the spill with an inert material (e.g., sand, diatomite) and place it in a

sealed container for disposal.[6]

Decontamination: Thoroughly clean the spill area after the material has been collected.[7]

Waste Disposal:

Dispose of unused Dantrolene Sodium and any contaminated materials in accordance with

local, state, and federal regulations.[2][9]

Do not reuse empty containers as they may retain product residue.[2][9]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for handling Dantrolene Sodium,

emphasizing the critical safety checkpoints.

Preparation
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Conduct Experiment
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Click to download full resolution via product page

Caption: Safe Handling Workflow for Dantrolene Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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